Cas no 1942680-22-9 (5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo7.4.0.0,3,7trideca-1(9),2,4,7-tetraene)

• Product Name: 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo7.4.0.0,3,7trideca-1(9),2,4,7-tetraene
• CAS No: 1942680-22-9
• MF: C₁₆H₁₃IN₂O₂
• MW: 392.191096067429
• CID: 5655679
• PubChem ID: 108028395
• Update Time: 2025-07-09

5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo7.4.0.0,3,7trideca-1(9),2,4,7-tetraene Chemical and Physical Properties

Names and Identifiers

• 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo[7.4.0.0,3,7]trideca-1,3(7),4,8-tetraene
• EN300-27192715
• 1942680-22-9
• 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo7.4.0.0,3,7trideca-1(9),2,4,7-tetraene

• Inchi： 1S/C16H13IN2O2/c1-9-3-2-4-10(15(9)17)16-18-11-7-13-14(8-12(11)19-16)21-6-5-20-13/h2-4,7-8H,5-6H2,1H3,(H,18,19)
• InChI Key： PKEJRQIJCHSICZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC=CC=1C1=NC2=CC3=C(C=C2N1)OCCO3

Computed Properties

• Exact Mass: 392.00218g/mol
• Monoisotopic Mass: 392.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.1Ų

Additional information on 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo7.4.0.0,3,7trideca-1(9),2,4,7-tetraene

Comprehensive Overview of 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4,7-tetraene (CAS No. 1942680-22-9)

The compound 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4,7-tetraene (CAS No. 1942680-22-9) is a highly specialized heterocyclic molecule with a unique tricyclic structure. Its intricate design combines iodo and methyl substituents, making it a subject of interest in pharmaceutical and materials science research. The presence of dioxa and diazatricyclo moieties further enhances its potential applications in drug discovery and organic electronics.

Recent advancements in heterocyclic chemistry have spotlighted compounds like 5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4,7-tetraene due to their versatility in medicinal chemistry and catalysis. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology drug development. The compound's iodo group also opens doors for cross-coupling reactions, a key technique in modern synthetic chemistry.

In the context of AI-driven drug discovery, molecules with complex structures like CAS No. 1942680-22-9 are increasingly valuable. Computational chemists are leveraging machine learning algorithms to predict the bioactivity of such compounds, addressing common search queries like "how to predict drug-like properties of complex heterocycles." The diazatricyclo core of this molecule presents an interesting case study for molecular docking simulations, another trending topic in pharmaceutical research.

The 10,13-dioxa segment of the molecule contributes to its potential in material science applications, particularly in the development of organic semiconductors. This aligns with growing interest in sustainable electronics, as evidenced by frequent searches for "eco-friendly conductive materials." The compound's rigid tricyclic framework may offer advantages in charge transport properties, making it relevant to current research in optoelectronic devices.

From a synthetic chemistry perspective, the 2-iodo-3-methylphenyl moiety provides multiple handles for structure-activity relationship (SAR) studies, a fundamental concept in drug design that generates numerous search queries annually. Chemists are particularly interested in how modifications to this group might affect the molecule's pharmacokinetic properties or binding affinity to biological targets.

The compound's complex nomenclature (5-(2-iodo-3-methylphenyl)-10,13-dioxa-4,6-diazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4,7-tetraene) itself reflects the growing sophistication of modern chemical research, addressing the educational need for "how to interpret complex IUPAC names." Its CAS No. 1942680-22-9 serves as a crucial identifier in chemical databases, highlighting the importance of accurate chemical registration in the era of big data chemistry.

In the broader context of green chemistry, researchers are investigating whether compounds like CAS No. 1942680-22-9 can be synthesized using catalytic methods that minimize waste. This responds to the increasing search volume for "sustainable synthesis of complex molecules." The iodo substituent in particular offers opportunities for atom-economical transformations, a key principle in environmentally conscious chemical development.

As the pharmaceutical industry continues to explore novel drug scaffolds, compounds with tricyclic structures like this one remain at the forefront of innovation. The combination of diazatricyclo and dioxa features in a single molecule creates unique opportunities for intellectual property development, a subject of considerable interest in both academic and industrial research circles.